Ethyl 2-amino-4-(4-chlorobenzyl)thiazole-5-carboxylate
Overview
Description
Ethyl 2-amino-4-(4-chlorobenzyl)thiazole-5-carboxylate is a synthetic intermediate useful for pharmaceutical synthesis . It is a part of the 2-aminothiazole class of organic medicinal compounds, which are utilized as starting materials for the synthesis of diverse range of heterocyclic analogues .
Synthesis Analysis
The synthesis of 2-aminothiazole-4-carboxylate Schiff bases involves the use of FTIR and NMR (1H and 13C) for characterization . The yield percentage and melting point are important parameters in the synthesis process .Molecular Structure Analysis
The molecular formula of this compound is C6H8N2O2S . The InChI Key is XHFUVBWCMLLKOZ-UHFFFAOYSA-N . The SMILES string is CCOC(=O)C1=CSC(N)=N1 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a pale cream to cream to pale yellow appearance . The assay (HPLC) is ≥97.5% . The form is a powder and the melting point is 174.0-181.0°C .Scientific Research Applications
Synthetic Chemistry
Ethyl 2-amino-4-(4-chlorobenzyl)thiazole-5-carboxylate serves as a foundational compound in synthetic chemistry. Dovlatyan et al. (2004) demonstrated its use in the synthesis of 2-acetyl(arylsulfonyl)amino derivatives through acylation, illustrating its versatility in creating complex molecules (Dovlatyan et al., 2004). Similarly, Boy and Guernon (2005) utilized this compound as a precursor for the synthesis of ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs, highlighting its role in generating a wide range of chemical structures (Boy & Guernon, 2005).
Antimicrobial Applications
Desai et al. (2019) explored modifications in ethyl 2-amino-4-methylthiazole-5-carboxylate for antimicrobial properties. The study conducted an antimicrobial study against various strains of bacteria and fungi, indicating its potential in developing new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Corrosion Inhibition
Raviprabha and Bhat (2019) investigated the use of a similar compound, ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate, for corrosion inhibition of AA6061 alloy in acidic media. This study highlights the potential of thiazole derivatives in industrial applications, particularly in protecting metals from corrosion (Raviprabha & Bhat, 2019).
Molecular Synthesis
Baker and Williams (2003) demonstrated the synthesis of novel 2-amino-1,3-thiazole-5-carboxylates using ethyl 2-bromo-1,3-thiazole-5-carboxylate, further emphasizing the compound's role in molecular synthesis and chemical innovation (Baker & Williams, 2003).
Antituberculosis Activity
Jeankumar et al. (2013) synthesized a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates and evaluated them for antituberculosis activity. This suggests its potential use in medicinal chemistry for developing new treatments against tuberculosis (Jeankumar et al., 2013).
Future Directions
The future directions for Ethyl 2-amino-4-(4-chlorobenzyl)thiazole-5-carboxylate could involve further exploration of its potential therapeutic roles. As a part of the 2-aminothiazole class of organic medicinal compounds, it could be utilized as a starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles .
Properties
IUPAC Name |
ethyl 2-amino-4-[(4-chlorophenyl)methyl]-1,3-thiazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O2S/c1-2-18-12(17)11-10(16-13(15)19-11)7-8-3-5-9(14)6-4-8/h3-6H,2,7H2,1H3,(H2,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTLDGMBIYKDQQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)N)CC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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